Cas no 919033-85-5 (N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,5-dimethylfuran-3-carboxamide
• CAS No: 919033-85-5
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 5442027
• Update Time: 2025-07-02

N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-2,5-dimethylfuran-3-carboxamide
• 3-Furancarboxamide, N-[5-[(4-methoxyphenyl)methyl]-2-thiazolyl]-2,5-dimethyl-
• N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,5-dimethylfuran-3-carboxamide

• Inchi： 1S/C18H18N2O3S/c1-11-8-16(12(2)23-11)17(21)20-18-19-10-15(24-18)9-13-4-6-14(22-3)7-5-13/h4-8,10H,9H2,1-3H3,(H,19,20,21)
• InChI Key： BCAWXQCEYFICNW-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=NC=C(CC3=CC=C(OC)C=C3)S2)=O)=C1C

Additional information on N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,5-dimethylfuran-3-carboxamide

Comprehensive Overview of N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,5-dimethylfuran-3-carboxamide (CAS No. 919033-85-5)

N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,5-dimethylfuran-3-carboxamide, identified by its CAS No. 919033-85-5, is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of thiazole and furan rings, which are known for their diverse biological activities. The presence of a 4-methoxyphenyl group further enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), as it may offer insights into designing novel therapeutics.

In recent years, the demand for heterocyclic compounds like N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,5-dimethylfuran-3-carboxamide has surged due to their versatility in medicinal chemistry. The compound's thiazole moiety is a common pharmacophore found in FDA-approved drugs, such as antibiotics and antivirals. Meanwhile, the furan carboxamide segment contributes to its potential as a kinase inhibitor or anti-inflammatory agent. These properties align with current trends in precision medicine and targeted therapy, making it a subject of ongoing studies.

The synthesis of CAS No. 919033-85-5 involves multi-step organic reactions, including amide coupling and cyclization techniques. Its molecular weight and logP value suggest moderate solubility, which is a critical factor for drug bioavailability. Analytical methods like HPLC and NMR spectroscopy are routinely employed to characterize its purity and stability. These technical aspects are frequently searched by chemists and formulators aiming to optimize process scalability.

Beyond pharmaceuticals, N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,5-dimethylfuran-3-carboxamide has potential applications in agrochemicals. Its structural motifs are analogous to those in pesticide intermediates, sparking interest in crop protection solutions. With the global push toward sustainable agriculture, this compound could contribute to developing eco-friendly pesticides with reduced environmental impact.

From a commercial perspective, CAS No. 919033-85-5 is available through specialized chemical suppliers and contract research organizations (CROs). Pricing and bulk availability are common queries among procurement professionals. Additionally, regulatory compliance, such as REACH and GMP certifications, is a key consideration for industrial buyers. These factors are often highlighted in market intelligence reports and industry forums.

In conclusion, N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,5-dimethylfuran-3-carboxamide represents a promising candidate for multiple high-value applications. Its molecular diversity and functional adaptability make it a focal point for interdisciplinary research. As scientific inquiries into small-molecule therapeutics and green chemistry continue to evolve, this compound is poised to remain relevant in both academic and industrial settings.